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Compound of Interest

Compound Name: Malathion beta-Monoacid-d5

Cat. No.: B15294239 Get Quote

Technical Guide: Malathion beta-Monoacid-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malathion beta-Monoacid-d5, a

deuterated internal standard critical for the accurate quantification of its unlabeled counterpart

in various biological and environmental matrices. This document outlines its chemical and

physical properties, details common analytical methodologies, and presents a logical workflow

for its certification.

Core Data Presentation
Quantitative data for a representative batch of Malathion beta-Monoacid-d5 is summarized in

the tables below. These values are typical for a certified reference material and may vary

slightly between batches and suppliers.

Table 1: General Information
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Property Value

Chemical Name
3-(dimethoxyphosphinothioylsulfanyl)-4-oxo-4-

(1,1,2,2,2-pentadeuterioethoxy)butanoic acid[1]

Synonyms

Malathion β-Monoacid-d5, 2-

[(Dimethoxyphosphinothioyl)thio]butanedioic

Acid 1-Ethyl-d5 Ester[2]

CAS Number 1346599-04-9[1][2]

Unlabeled CAS Number 1642-51-9[1]

Molecular Formula C₈H₁₀D₅O₆PS₂[2]

Molecular Weight 307.34 g/mol [2]

Appearance Pale Yellow Oil

Storage Conditions 2-8°C Refrigerator[2]

Table 2: Analytical Specifications
Test Specification Method

Purity (by HPLC) ≥98% HPLC-UV

Isotopic Enrichment (d₅) ≥99 atom % D Mass Spectrometry

Identity (by ¹H NMR) Conforms to structure NMR Spectroscopy

Identity (by MS) Conforms to structure Mass Spectrometry

Residual Solvents ≤0.5% GC-HS

Water Content ≤0.5% Karl Fischer Titration

Experimental Protocols
Detailed methodologies for the key analytical techniques used in the certification of Malathion
beta-Monoacid-d5 are provided below.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is used to determine the chemical purity of Malathion beta-Monoacid-d5 by

separating it from any non-deuterated and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[3]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (e.g., 47:53 v/v) with a

suitable buffer like ammonium formate at a specific pH (e.g., pH 3.0).[3][4]

Flow Rate: Typically 1.0 mL/min.[4]

Detection: UV detection at a wavelength of 220 nm or 250 nm.[3][4]

Sample Preparation: A known concentration of the test material is dissolved in the mobile

phase or a suitable organic solvent.

Analysis: The sample is injected into the HPLC system, and the peak area of Malathion
beta-Monoacid-d5 is compared to the total area of all peaks to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is employed to confirm the molecular weight of the compound and to

determine the degree of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Triple Quadrupole)

coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Ionization Mode: Negative ion mode is often used for acidic compounds, monitoring for the

[M-H]⁻ ion.

Mass Analysis: The mass spectrum will show a peak corresponding to the molecular weight

of Malathion beta-Monoacid-d5. The isotopic distribution is analyzed to calculate the
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percentage of the d5 species compared to d0 to d4 species.

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile) and infused directly into the mass spectrometer or injected via an LC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is a powerful tool for confirming the chemical structure of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆

(DMSO-d₆).

¹H NMR: The proton NMR spectrum is used to verify the positions of the non-deuterated

protons in the molecule. The absence of signals from the ethyl group protons confirms

successful deuteration.

³¹P NMR: Phosphorus NMR can be used to confirm the presence and chemical environment

of the phosphorus atom, with an expected chemical shift around 95-96 ppm.[5]

Sample Preparation: A small amount of the sample is dissolved in the deuterated solvent.

Analysis: The resulting spectrum is analyzed for chemical shifts, coupling constants, and

integration to confirm the structure of Malathion beta-Monoacid.

Mandatory Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for generating a Certificate of Analysis for

a chemical standard like Malathion beta-Monoacid-d5.
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Caption: Workflow for Certificate of Analysis Generation.
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Signaling Pathway of Malathion Metabolism
This diagram illustrates a simplified metabolic pathway of Malathion, leading to the formation of

Malathion beta-Monoacid.
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Caption: Simplified Metabolic Pathway of Malathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Malathion beta-Monoacid-d5 | LGC Standards [lgcstandards.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. HPLC Analysis of Malathion | SIELC Technologies [sielc.com]

4. congress.sctm.mk [congress.sctm.mk]

5. Chemoenzymatic resolution of rac-malathion - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Malathion beta-Monoacid-d5 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15294239?utm_src=pdf-body-img
https://www.benchchem.com/product/b15294239?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/CN/en/Malathion-beta-Monoacid-d5/p/TRC-M111022
https://www.pharmaffiliates.com/en/1346599-04-9-malathion-beta-monoacid-d5-pasti057530.html
https://sielc.com/Application%20HPLC%20Analysis%20of%20Malathion
https://congress.sctm.mk/event/1/contributions/113/attachments/111/187/116.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4019402/
https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-certificate-of-analysis
https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-certificate-
of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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